Cas no 1177399-08-4 (2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane)

• Product Name: 2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• CAS No: 1177399-08-4
• MF: C₁₂H₁₆BFO₂
• MW: 222.0636
• CID: 4740538
• PubChem ID: 44225189
• Update Time: 2025-09-22

2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• CID 44225189
• H11774
• BS-47302
• 1177399-08-4
• CS-0198269

• Inchi： 1S/C12H16BFO2/c1-9-6-10(4-5-11(9)14)13-15-7-12(2,3)8-16-13/h4-6H,7-8H2,1-3H3
• InChI Key： IONBNTLDYCNOQH-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(B2OC([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O2)=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 222.1227381g/mol
• Monoisotopic Mass: 222.1227381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane

Introduction to 2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane (CAS No. 1177399-08-4)

2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane is a unique organic compound with the CAS registry number 1177399-08-4. This compound belongs to the class of dioxaborinanes, which are cyclic boron-containing compounds with a three-membered ring structure. The molecule features a substituted phenyl group attached to the boron atom and two methyl groups at the 5-position of the dioxaborinane ring. Its structure makes it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane involves advanced organoboron chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. Researchers have explored the use of transition metal catalysts and alternative solvents to improve the reaction efficiency. These advancements have made the compound more accessible for large-scale production and research purposes.

One of the most significant applications of dioxaborinanes like this compound is in medicinal chemistry. The presence of a fluorine atom in the phenyl group introduces unique electronic properties that can influence the compound's reactivity and bioavailability. Recent studies have highlighted its potential as a building block for developing novel drug candidates targeting various therapeutic areas such as oncology and neurodegenerative diseases.

The dioxaborinane ring system is known for its stability and versatility in forming covalent bonds with other functional groups. This property has led to its use in click chemistry reactions and other modular synthesis strategies. The compound's ability to undergo selective transformations under mild conditions makes it an attractive substrate for medicinal chemists.

From an environmental perspective, understanding the degradation pathways of dioxaborinanes is crucial for assessing their ecological impact. Recent research has investigated the biodegradation rates of this compound under different environmental conditions. Results indicate that it undergoes slow hydrolysis in aqueous environments but remains stable under physiological conditions.

In terms of safety data, dioxaborinanes are generally considered non-toxic at typical exposure levels. However, handling precautions are recommended due to their potential reactivity with certain chemicals. Occupational exposure limits have been established based on current toxicological data.

Looking ahead, the development of novel derivatives of dioxaborinanes is expected to expand their utility in materials science and nanotechnology. Researchers are exploring their potential as precursors for synthesizing boron-based nanomaterials with unique electronic properties.

In conclusion, 2-(4-fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane (CAS No. 1177399-08-4) is a versatile compound with promising applications across multiple fields. Its unique structure and reactivity make it a valuable tool for advancing chemical research and development.